Cas no 67896-18-8 (2-(azetidin-1-yl)ethan-1-ol)

• Product Name: 2-(azetidin-1-yl)ethan-1-ol
• CAS No: 67896-18-8
• MF: C₅H₁₁NO
• MW: 101.146941423416
• MDL: MFCD09743797
• CID: 1036037
• PubChem ID: 54569113
• Update Time: 2025-10-28

2-(azetidin-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(Azetidin-1-yl)ethanol
• 1-Azetidineethanol
• 3-oxa-7-azabicyclo[3.3.1]nonan-9-ol
• N-(2-Hydroxyethyl)azetidine
• 2-(Azetidin-1-yl)ethan-1-ol
• ZVZDSUOAJCQVDF-UHFFFAOYSA-N
• 0462AC
• AK116274
• A854179
• 67896-18-8
• MFCD09743797
• AKOS006331671
• SY105757
• AMY37413
• AS-58143
• EN300-322514
• SCHEMBL378213
• Azetidine-1-ethanol
• DTXSID40712271
• CS-D0268
• SB50697
• 2-(azetidin-1-yl)ethan-1-ol

• MDL： MFCD09743797
• Inchi： 1S/C5H11NO/c7-5-4-6-2-1-3-6/h7H,1-5H2
• InChI Key： ZVZDSUOAJCQVDF-UHFFFAOYSA-N
• SMILES： OCCN1CCC1

Computed Properties

• Exact Mass: 101.084063974g/mol
• Monoisotopic Mass: 101.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 52
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 23.5

Experimental Properties

• Color/Form: No data available
• Density: 1.041±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 164.1±13.0 ºC (760 Torr),
• Flash Point: 74.4±18.5 ºC,
• Solubility: Soluble (746 g/l) (25 º C),
• PSA: 23.47000
• LogP: -0.37770

2-(azetidin-1-yl)ethan-1-ol Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Inert atmosphere,2-8°C(BD140999)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2-(azetidin-1-yl)ethan-1-ol

Recent Advances in the Application of 2-(Azetidin-1-yl)ethan-1-ol (CAS: 67896-18-8) in Chemical Biology and Pharmaceutical Research

The compound 2-(azetidin-1-yl)ethan-1-ol (CAS: 67896-18-8) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in drug design and synthesis. This heterocyclic alcohol, featuring an azetidine ring, serves as a crucial building block in the development of novel therapeutic agents. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules targeting various diseases, including neurological disorders, infectious diseases, and cancer.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 2-(azetidin-1-yl)ethan-1-ol as a scaffold for designing potent inhibitors of bacterial enzymes. The researchers demonstrated that derivatives of this compound exhibited strong inhibitory activity against β-lactamases, enzymes responsible for antibiotic resistance in pathogenic bacteria. The study's findings suggest that 2-(azetidin-1-yl)ethan-1-ol-based compounds could pave the way for new antibiotics to combat multidrug-resistant infections.

In the field of neuroscience, a recent preprint on bioRxiv reported the synthesis and evaluation of 2-(azetidin-1-yl)ethan-1-ol derivatives as potential modulators of GABA_A receptors. The study found that certain structural modifications of the compound led to enhanced binding affinity and selectivity for specific receptor subtypes, offering promising avenues for developing novel anxiolytic and anticonvulsant drugs. These findings align with the growing interest in azetidine-containing compounds as privileged structures in central nervous system (CNS) drug discovery.

From a synthetic chemistry perspective, innovative methodologies for the efficient production of 2-(azetidin-1-yl)ethan-1-ol have been developed. A 2024 paper in Organic Process Research & Development described a continuous-flow synthesis approach that significantly improved the yield and purity of the compound while reducing production costs. This technological advancement is particularly relevant for scaling up the manufacturing of 2-(azetidin-1-yl)ethan-1-ol-derived pharmaceuticals.

The pharmacokinetic properties of 2-(azetidin-1-yl)ethan-1-ol derivatives have also been investigated in recent preclinical studies. Research published in Drug Metabolism and Disposition revealed that these compounds generally exhibit favorable metabolic stability and blood-brain barrier penetration, making them attractive candidates for further drug development. However, the studies also noted structure-dependent variations in clearance rates, emphasizing the need for careful optimization of molecular structures.

Looking forward, the unique structural features of 2-(azetidin-1-yl)ethan-1-ol continue to inspire innovative applications in medicinal chemistry. Current research trends suggest growing interest in its use for developing targeted protein degraders (PROTACs) and covalent inhibitors. The compound's ability to serve as a versatile linker between pharmacophores while maintaining favorable physicochemical properties positions it as a valuable tool in modern drug discovery pipelines.